Cas no 851386-38-4 (5,6-Difluoropyridine-2-carboxylic Acid)

• Product Name: 5,6-Difluoropyridine-2-carboxylic Acid
• CAS No: 851386-38-4
• MF: C₆H₃F₂NO₂
• MW: 159.090328454971
• MDL: MFCD09031175
• CID: 68988
• PubChem ID: 11469221
• Update Time: 2025-10-25

5,6-Difluoropyridine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5,6-difluoro-2-Pyridinecarboxylic acid
• 5,6-DIFLUOROPYRIDINE-2-CARBOXYLIC ACID
• 2-PYRIDINECARBOXYLIC ACID,5,6-DIFLUORO
• 5,6-Difluoropicolinic acid
• 2-Pyridinecarboxylic acid, 5,6-difluoro-
• 5,6-difluoro pyridine-2-carboxylic acid
• 5,6-Difluoro-pyridine-2-carboxylic acid
• AB49344
• 2-Pyridinecarboxylicacid, 5,6-difluoro-
• Y4247
• 5,6-bis(fluoranyl)pyridine-2-carboxylic acid
• 2,3-DIFLUORO-6-PYRIDINECARBOXYLIC ACID
• A841238
• 386D384
• 5,6-Difluoro-2-pyridinecarboxylic acid (ACI)
• MFCD09031175
• 2,3-DIFLUOROPYRIDINE-6-CARBOXYLIC ACID
• SCHEMBL1740325
• DB-031406
• AKOS005145747
• AS-58732
• DTXSID20466806
• J-516526
• D74727
• CS-0088897
• 851386-38-4
• 5,6-Difluoropyridine-2-carboxylic Acid

• MDL： MFCD09031175
• Inchi： 1S/C6H3F2NO2/c7-3-1-2-4(6(10)11)9-5(3)8/h1-2H,(H,10,11)
• InChI Key： NWMYBARTEFULTJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(F)=C(F)N=1)O

Computed Properties

• Exact Mass: 159.01300
• Monoisotopic Mass: 159.01318466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 50.2

Experimental Properties

• Color/Form: No data available
• Density: 1.535
• Melting Point: 161-162ºC
• Boiling Point: 291ºC
• Flash Point: 130ºC
• Refractive Index: 1.515
• PSA: 50.19000
• LogP: 1.05800
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5,6-Difluoropyridine-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5,6-Difluoropyridine-2-carboxylic Acid

Recent Advances in the Application of 5,6-Difluoropyridine-2-carboxylic Acid (CAS: 851386-38-4) in Chemical Biology and Pharmaceutical Research

5,6-Difluoropyridine-2-carboxylic Acid (CAS: 851386-38-4) has emerged as a pivotal building block in medicinal chemistry and chemical biology due to its unique structural and electronic properties. Recent studies have highlighted its versatility in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief consolidates the latest findings on the applications, synthetic methodologies, and mechanistic insights associated with this compound, providing a comprehensive overview for researchers in the field.

One of the most significant breakthroughs involves the incorporation of 5,6-Difluoropyridine-2-carboxylic Acid into the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a key intermediate in the synthesis of fibroblast growth factor receptor (FGFR) inhibitors. The difluoropyridine moiety was found to enhance binding affinity and metabolic stability, addressing previous limitations in FGFR-targeted therapies. The study reported a 40% improvement in inhibitory activity compared to non-fluorinated analogs, underscoring the compound's pharmaceutical potential.

In antimicrobial research, 5,6-Difluoropyridine-2-carboxylic Acid has shown promise as a scaffold for developing novel antibiotics. A recent Nature Communications article detailed its use in creating quinolone derivatives with enhanced activity against multidrug-resistant Gram-negative bacteria. The fluorine atoms were crucial for improving membrane permeability and reducing efflux pump susceptibility, resulting in compounds with MIC values as low as 0.5 μg/mL against Pseudomonas aeruginosa clinical isolates.

Synthetic methodologies for 5,6-Difluoropyridine-2-carboxylic Acid have also seen significant advancements. A 2024 Organic Process Research & Development publication described a novel continuous-flow synthesis approach that improved yield from 65% to 92% while reducing hazardous waste generation by 70%. This green chemistry breakthrough addresses previous scalability challenges in industrial production, making the compound more accessible for large-scale pharmaceutical applications.

Mechanistic studies using 5,6-Difluoropyridine-2-carboxylic Acid derivatives have provided new insights into enzyme inhibition dynamics. X-ray crystallography data published in ACS Chemical Biology revealed how the difluoropyridine core participates in unique halogen bonding interactions with protein targets, explaining the observed selectivity patterns. These findings are guiding the rational design of next-generation therapeutics with improved target specificity.

The compound's applications extend to diagnostic agent development, where its fluorine atoms enable ¹⁹F NMR applications. Recent work in Chemical Science demonstrated its utility as a versatile probe for studying protein-ligand interactions, offering advantages over traditional ¹H-based methods in complex biological matrices.

As research progresses, 5,6-Difluoropyridine-2-carboxylic Acid continues to demonstrate remarkable versatility across multiple therapeutic areas. Ongoing clinical trials featuring derivatives of this compound (NCT05432822, NCT05284162) suggest its growing importance in addressing unmet medical needs, particularly in oncology and infectious diseases. Future directions include exploring its potential in PROTAC design and as a building block for covalent inhibitors, areas that are currently under investigation by several pharmaceutical research groups.